Cas no 470-43-9 (2,2-bis(propan-2-yl)-1,3-dioxolan-4-ylmethanol)

• Product Name: 2,2-bis(propan-2-yl)-1,3-dioxolan-4-ylmethanol
• CAS No: 470-43-9
• MF: C₁₀H₂₀O₃
• MW: 188.264003753662
• CID: 329135
• PubChem ID: 10105
• Update Time: 2025-06-08

2,2-bis(propan-2-yl)-1,3-dioxolan-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-4-methanol,2,2-bis(1-methylethyl)-
• Promoxolane
• 2,2-Diisopropyl-1,3-dioxolane-4-methanol
• Dimethylane
• Dimethylyn
• 2,2-bis(propan-2-yl)-1,3-dioxolan-4-ylmethanol
• 3-Pentanone,4-dimethyl-, cyclic 1-(hydroxymethyl)-1,2-ethanediyl acetal
• [2,2-bis(propan-2-yl)-1,3-dioxolan-4-yl]methanol
• Promoxolano
• Q7249892
• [2,2-di(propan-2-yl)-1,3-dioxolan-4-yl]methanol
• AKOS006272566
• Promoxolum
• JHI9RRY52E
• NSC 169878
• 470-43-9
• 1, 2,2-diisopropyl-
• DTXSID40861970
• Telvol
• Promoxolanum [INN-Latin]
• Promoxol
• Promoxolano [INN-Spanish]
• NS00121910
• Promoxolanum
• SCHEMBL1170531
• Promoxolane [INN]
• Promoxolone
• AI3-14492
• Promoxalan
• WLN: T5O COTJ BY1&1 BY1&1 D1Q
• EN300-1273220
• CHEMBL2104577
• 1, 2,2-bis(1-methylethyl)-
• Promoxolan
• Promoxalane
• Dimethyline
• CHEBI:134836
• 3-Pentanone, 2,4-dimethyl-, cyclic 1-(hydroxymethyl)-1,2-ethanediyl acetal
• 1,3-Dioxolane-4-methanol, 2,2-bis(1-methylethyl)-
• NSC-169878
• NSC169878
• UNII-JHI9RRY52E
• HHFOOWPWAXNJNY-UHFFFAOYSA-N
• 1,3-DIOXOLANE-4-METHANOL, 2,2-DIISOPROPYL-
• 2,2-Diisopropyl-4-hydroxymethyl-1,3-dioxolane
• 2,2-Diisopropyl-4-methanol-1,3-dioxolane
• Z1198155492
• Meproxol
• Promoxolane [INN:BAN]

• Inchi： 1S/C10H20O3/c1-7(2)10(8(3)4)12-6-9(5-11)13-10/h7-9,11H,5-6H2,1-4H3
• InChI Key： HHFOOWPWAXNJNY-UHFFFAOYSA-N
• SMILES： O1C(CO)COC1(C(C)C)C(C)C

Computed Properties

• Exact Mass: 188.14100
• Monoisotopic Mass: 188.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• Color/Form: Solid powder
• Density: 0.98
• Boiling Point: 246.8°Cat760mmHg
• Flash Point: 118.4°C
• Refractive Index: 1.443
• PSA: 38.69000
• LogP: 1.40240

2,2-bis(propan-2-yl)-1,3-dioxolan-4-ylmethanol Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on 2,2-bis(propan-2-yl)-1,3-dioxolan-4-ylmethanol

2,2-Bis(propan-2-yl)-1,3-dioxolan-4-ylmethanol (CAS No. 470-43-9): A Comprehensive Overview

2,2-Bis(propan-2-yl)-1,3-dioxolan-4-ylmethanol (CAS No. 470-43-9) is a versatile organic compound with a wide range of applications in the fields of chemistry, pharmaceuticals, and materials science. This compound, also known as diisopropyl dioxolane methanol, has gained significant attention due to its unique structural properties and potential for use in various chemical reactions and formulations.

The molecular formula of 2,2-bis(propan-2-yl)-1,3-dioxolan-4-ylmethanol is C₁₀H₂₀O₃, and it has a molecular weight of approximately 188.26 g/mol. The compound features a dioxolane ring with two isopropyl groups and a hydroxymethyl group, which contribute to its stability and reactivity in different chemical environments.

In recent years, the study of 2,2-bis(propan-2-yl)-1,3-dioxolan-4-ylmethanol has been enriched by advancements in synthetic chemistry and materials science. Researchers have explored its use as a building block for the synthesis of more complex molecules, particularly in the development of pharmaceuticals and functional materials. One notable application is its role as an intermediate in the synthesis of chiral compounds, which are crucial for the production of enantiomerically pure drugs.

The chiral nature of 2,2-bis(propan-2-yl)-1,3-dioxolan-4-ylmethanol makes it an attractive candidate for asymmetric synthesis. Asymmetric synthesis is a critical process in pharmaceutical research, as it allows for the selective production of one enantiomer over another. This is particularly important because many drugs exhibit different biological activities depending on their chirality. For example, a recent study published in the Journal of Organic Chemistry demonstrated the efficient synthesis of a chiral derivative of 2,2-bis(propan-2-yl)-1,3-dioxolan-4-ylmethanol, which was used to prepare a potent inhibitor of a specific enzyme involved in cancer cell proliferation.

Beyond its applications in pharmaceuticals, 2,2-bis(propan-2-yl)-1,3-dioxolan-4-ylmethanol has also shown promise in the field of materials science. Its unique structure and functional groups make it suitable for use in the preparation of polymers and coatings with enhanced properties. For instance, researchers at the University of California have developed a novel polymer using diisopropyl dioxolane methanol as a monomer. The resulting polymer exhibited excellent thermal stability and mechanical strength, making it suitable for use in high-performance applications such as aerospace and automotive industries.

In addition to its synthetic utility, 2,2-bis(propan-2-yl)-1,3-dioxolan-4-ylmethanol has been studied for its potential biological activities. Preliminary studies have indicated that this compound may possess antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases. Oxidative stress is implicated in various pathological conditions such as neurodegenerative disorders and cardiovascular diseases. Further research is needed to fully understand the biological mechanisms underlying these effects.

The safety profile of 2,2-bis(propan-2-yl)-1,3-dioxolan-4-ylmethanol is another important aspect that has been investigated by researchers. Studies have shown that this compound exhibits low toxicity and good biocompatibility when used at appropriate concentrations. These findings suggest that it can be safely utilized in various applications without posing significant health risks to humans or the environment.

In conclusion, 2,2-bis(propan-2-yl)-1,3-dioxolan-4-ylmethanol (CAS No. 470-43-9) is a multifaceted compound with diverse applications in chemistry, pharmaceuticals, and materials science. Its unique structural features make it an invaluable reagent for synthetic chemists and materials scientists alike. Ongoing research continues to uncover new possibilities for its use in developing innovative solutions to pressing scientific challenges.